Cas no 61660-30-8 (Cresidine Sulfonic Acid Azo R Salt Color Standard)

• Product Name: Cresidine Sulfonic Acid Azo R Salt Color Standard
• CAS No: 61660-30-8
• MF: C₁₈H₁₇N₂NaO₁₁S₃
• MW: 556.519152402878
• CID: 470978
• Update Time: 2023-03-29

Cresidine Sulfonic Acid Azo R Salt Color Standard Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[(2-methoxy-5-methyl-4-sulfophenyl)azo]-, trisodium salt
• Cresidine Sulfonic Acid Azo R Salt Color Standard
• 3-Hydroxy-4-((2-methoxy-5-methyl-4-sulfonatophenyl)diazenyl)naphthalene-2,7-disulfonate Sodium
• Sodium-3-hydroxy-4-((2-methoxy-5-methyl-4-sulfonatophenyl)diazenyl)naphthalene-2,7-disulfonate

• Inchi： 1S/C18H16N2O11S3.Na.H/c1-9-5-13(14(31-2)8-15(9)33(25,26)27)19-20-17-12-4-3-11(32(22,23)24)6-10(12)7-16(18(17)21)34(28,29)30;;/h3-8,21H,1-2H3,(H,22,23,24)(H,25,26,27)(H,28,29,30);;/b20-19+;;
• InChI Key： UKMBBMGXNIDEKR-LLIZZRELSA-N
• SMILES： N(/C1=C(C(S(O)(=O)=O)=CC2=CC(S(O)(=O)=O)=CC=C12)O)=N\C1C=C(C)C(S(O)(=O)=O)=CC=1OC.[NaH]